Cas no 31542-48-0 (1H-Purine-2,6-dione,3-butyl-3,9-dihydro-1-methyl-)

1H-Purine-2,6-dione,3-butyl-3,9-dihydro-1-methyl- structure
31542-48-0 structure
Product Name:1H-Purine-2,6-dione,3-butyl-3,9-dihydro-1-methyl-
CAS No:31542-48-0
MF:C10H14N4O2
MW:222.243761539459
CID:312290
PubChem ID:169316
Update Time:2025-04-19

1H-Purine-2,6-dione,3-butyl-3,9-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,3-butyl-3,9-dihydro-1-methyl-
    • 3-butyl-1-methyl-7H-purine-2,6-dione
    • 1H-purine-2,6-dione, 3-butyl-3,7-dihydro-1-methyl-
    • 3-Butyl-1-methyl-3,7-dihydro-1H-purine-2,6-dione
    • DTXSID80185445
    • 31542-48-0
    • SC 2764
    • SCHEMBL1331789
    • CHEMBL130969
    • BDBM50001511
    • 1-Methyl-3-butylxanthine
    • 1-methyl-3-butylisoxanthine
    • 3,7-Dihydro-3-butyl-1-methyl-1H-purine-2,6-dione
    • 1H-Purine-2,6-dione, 3,7-dihydro-3-butyl-1-methyl-
    • Xanthine, 3-butyl-1-methyl-
    • 3-Butyl-1-methyl-3,7-dihydro-purine-2,6-dione
    • Inchi: 1S/C10H14N4O2/c1-3-4-5-14-8-7(11-6-12-8)9(15)13(2)10(14)16/h6H,3-5H2,1-2H3,(H,11,12)
    • InChI Key: KYWKJKVQLGANBH-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C2=C(N=CN2)N1CCCC)=O

Computed Properties

  • Exact Mass: 222.11182
  • Monoisotopic Mass: 222.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 69.3Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: 454.1°Cat760mmHg
  • Flash Point: 228.4°C
  • Refractive Index: 1.571
  • PSA: 69.3

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